molecular formula C7H13ClN4O2S B6246336 1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]azetidin-3-amine hydrochloride CAS No. 2408962-56-9

1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]azetidin-3-amine hydrochloride

Cat. No.: B6246336
CAS No.: 2408962-56-9
M. Wt: 252.7
InChI Key:
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Description

“1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]azetidin-3-amine hydrochloride” is a chemical compound with a molecular formula of C5H9N3 . It is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff .


Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular weight, which is 147.61 . It is a solid at room temperature . More specific properties such as melting point, boiling point, and solubility are not available in the current resources.

Safety and Hazards

This compound may cause skin and eye irritation and may also cause respiratory irritation . Therefore, it is recommended to wear protective gloves, clothing, eye protection, and face protection when handling this compound .

Future Directions

The future directions for this compound could involve further studies to understand its synthesis, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, its potential applications in pharmaceuticals, agrochemicals, and dyestuff could be explored further .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]azetidin-3-amine hydrochloride involves the reaction of 1-methyl-1H-pyrazol-4-ylsulfonyl chloride with azetidin-3-amine in the presence of a base, followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": ["1-methyl-1H-pyrazol-4-ylsulfonyl chloride", "azetidin-3-amine", "base", "hydrochloric acid"], "Reaction": ["Step 1: Dissolve 1-methyl-1H-pyrazol-4-ylsulfonyl chloride in a suitable solvent such as dichloromethane or chloroform.", "Step 2: Add azetidin-3-amine to the reaction mixture and stir at room temperature for several hours.", "Step 3: Add a base such as triethylamine or sodium carbonate to the reaction mixture to neutralize the hydrogen chloride that is generated during the reaction.", "Step 4: Extract the product with a suitable solvent such as ethyl acetate or diethyl ether.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Step 6: Add hydrochloric acid to the residue to form the hydrochloride salt of the product.", "Step 7: Isolate the product by filtration or precipitation and dry under vacuum."] }

CAS No.

2408962-56-9

Molecular Formula

C7H13ClN4O2S

Molecular Weight

252.7

Purity

95

Origin of Product

United States

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